4',6'-dimethyl-8-{thieno[2,3-d]pyrimidin-4-yl}-8-azaspiro[bicyclo[3.2.1]octane-3,2'-morpholin]-5'-one

• IUPAC Name: 2',4'-dimethyl-8-thieno[2,3-d]pyrimidin-4-ylspiro[8-azabicyclo[3.2.1]octane-3,6'-morpholine]-3'-one
• InChI: InChI=1S/C18H22N4O2S/c1-11-17(23)21(2)9-18(24-11)7-12-3-4-13(8-18)22(12)15-14-5-6-25-16(14)20-10-19-15/h5-6,10-13H,3-4,7-9H2,1-2H3
• InChI Key: PAGPQAOZDXICPD-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)N(CC2(O1)CC3CCC(C2)N3C4=C5C=CSC5=NC=N4)C
• Molecular Formula: C18H22N4O2S
• Molecular Weight: 358.5 g/mol

Description

The compound “4’,6’-dimethyl-8-{thieno[2,3-d]pyrimidin-4-yl}-8-azaspiro[bicyclo[3.2.1]octane-3,2’-morpholin]-5’-one” is a derivative of thieno[2,3-d]pyrimidin-4 (3H)-one. Thieno[2,3-d]pyrimidines are an important class of chemical compounds with diverse biological activities.

Synthesis Analysis

The synthesis of thieno[2,3-d]pyrimidin-4-ones involves cyclization of 3-amino-thiophene-2-carboxylate derivatives using a one-carbon source reagent such as formic acid, triethyl orthoformate, or dimethylformamide dimethylacetal. The titled compound was purified using flash column chromatography and separated as a pale yellow powder.

Molecular Structure Analysis

The molecular structure of this compound is complex, involving a thieno[2,3-d]pyrimidin-4-yl group attached to an 8-azaspiro[bicyclo[3.2.1]octane-3,2’-morpholin]-5’-one group.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include cyclization, nucleophilic substitution, and other reactions. The reaction of compounds with 2,2,6-trimethyl-4H-1,3-dioxin-4-one (TMD) in xylene produced the β-keto amides.

Physical And Chemical Properties Analysis

The titled compound was separated as a pale yellow powder. More detailed physical and chemical properties would require further experimental analysis.

Mechanism of Action

Target of Action

It’s known that thieno[2,3-d]pyrimidines, which are key structural fragments of this compound, are often used in the synthesis of antiviral agents .

Mode of Action

It’s known that thieno[2,3-d]pyrimidines can inhibit certain enzymes, thereby reducing the synthesis of necessary components for viral replication .

Biochemical Pathways

It’s known that thieno[2,3-d]pyrimidines can affect the synthesis of rna and dna, thereby inhibiting the replication of viruses .

Pharmacokinetics

The pharmacokinetic properties of similar compounds suggest that they may be well-absorbed and distributed throughout the body, metabolized by the liver, and excreted through the kidneys .

Result of Action

It’s known that thieno[2,3-d]pyrimidines can inhibit the replication of viruses, leading to a decrease in viral load .

Action Environment

Environmental factors such as pH, temperature, and the presence of other substances can influence the action, efficacy, and stability of this compound . For instance, the Dimroth rearrangement, a key step in the synthesis of thieno[2,3-d]pyrimidines, is affected by factors such as the degree of aza-substitution in rings, pH of the reaction medium, the presence of electron-withdrawing groups, and the thermodynamic stability of the starting compound and the product .

Future Directions

The compound could be optimized to serve as a new chemical entity for discovering new anticancer agents. Further testing and development could reveal more about its potential uses and effectiveness.